Cas no 67117-22-0 (1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid)
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid
- 1-Benzyl-3-hydroxy-3-pyrrolidinecarboxylic acid
- DTXSID60606663
- EN300-77096
- BS-12254
- SCHEMBL11544321
- AKOS005363018
- G88060
- 67117-22-0
- CS-0261101
- 1-benzyl-3-hydroxypyrrolidine-3-carboxylicacid
- Z788000582
- MHWPERVDOCXFFR-UHFFFAOYSA-N
- DA-20811
-
- MDL: MFCD09608015
- Inchi: 1S/C12H15NO3/c14-11(15)12(16)6-7-13(9-12)8-10-4-2-1-3-5-10/h1-5,16H,6-9H2,(H,14,15)
- InChI Key: MHWPERVDOCXFFR-UHFFFAOYSA-N
- SMILES: OC1(C(=O)O)CCN(CC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 221.10525
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- Density: 1.334
- Melting Point: 173-175 °C
- Boiling Point: 404.2°C at 760 mmHg
- Flash Point: 198.3°C
- Refractive Index: 1.627
- PSA: 60.77
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD01921-5g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 5g |
$1500 | 2023-09-07 | |
| Enamine | EN300-77096-0.05g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 0.05g |
$174.0 | 2024-05-22 | |
| Enamine | EN300-77096-0.1g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 0.1g |
$257.0 | 2024-05-22 | |
| Enamine | EN300-77096-0.25g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 0.25g |
$367.0 | 2024-05-22 | |
| Enamine | EN300-77096-0.5g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 0.5g |
$579.0 | 2024-05-22 | |
| Enamine | EN300-77096-1.0g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 1.0g |
$743.0 | 2024-05-22 | |
| Enamine | EN300-77096-2.5g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 2.5g |
$1454.0 | 2024-05-22 | |
| Enamine | EN300-77096-5.0g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 5.0g |
$2152.0 | 2024-05-22 | |
| Enamine | EN300-77096-10.0g |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 10.0g |
$3191.0 | 2024-05-22 | |
| A2B Chem LLC | AC68247-50mg |
1-Benzyl-3-hydroxypyrrolidine-3-carboxylic acid |
67117-22-0 | 95% | 50mg |
$219.00 | 2024-04-19 |
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid
Introduction to 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 67117-22-0)
1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 67117-22-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzyl group attached to a hydroxypyrrolidine core with a carboxylic acid functionality at the third position, has garnered attention due to its structural versatility and potential biological activities. The pyrrolidine scaffold is a common motif in bioactive molecules, often found in natural products and drug candidates, while the benzyl group can enhance solubility and metabolic stability, making this compound a promising candidate for further investigation.
The structural features of 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid make it an intriguing subject for synthetic chemists and biologists alike. The presence of both a hydroxyl and a carboxylic acid group allows for diverse functionalization strategies, enabling the synthesis of derivatives with tailored properties. Such modifications are crucial in drug discovery, where subtle changes in molecular structure can significantly alter pharmacokinetic profiles, binding affinities, and overall efficacy. Recent advances in computational chemistry have facilitated the rational design of such derivatives, allowing researchers to predict and optimize biological activity with greater precision.
In the context of contemporary pharmaceutical research, 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid has been explored as a potential scaffold for novel therapeutic agents. Its pyrrolidine ring is known to mimic certain bioactive motifs found in neurotransmitter systems, making it a candidate for drugs targeting neurological disorders. For instance, analogs of this compound have shown promise in preclinical studies as modulators of acetylcholine receptors, which are implicated in cognitive function and neurodegenerative diseases such as Alzheimer's disease. The hydroxyl group at the third position provides a site for further derivatization, allowing the introduction of polar or lipophilic substituents to fine-tune pharmacological properties.
Moreover, the benzyl moiety in this compound contributes to its chemical stability and bioavailability. Benzyl groups are frequently employed in medicinal chemistry due to their ability to enhance solubility while maintaining metabolic resilience. This characteristic is particularly valuable in oral formulations, where poor solubility can limit drug absorption and efficacy. The carboxylic acid functionality further extends the synthetic possibilities, enabling the formation of esters or amides that can improve pharmacokinetic profiles or facilitate prodrug strategies. These features collectively make 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 67117-22-0) a versatile building block for drug discovery efforts.
Recent studies have also highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules. The pyrrolidine core can be further functionalized through various chemical reactions, including nucleophilic substitution, condensation reactions, or metal-catalyzed cross-coupling processes. These transformations allow for the introduction of diverse substituents at specific positions within the ring system, enabling the creation of libraries of compounds for high-throughput screening. Such approaches are increasingly employed in modern drug discovery pipelines to identify novel lead compounds with desired biological activities.
The biological activity of 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid has been preliminarily investigated in several model systems. In vitro assays have demonstrated interactions with enzymes and receptors relevant to metabolic pathways and signal transduction cascades. For example, derivatives of this compound have exhibited inhibitory effects on certain hydrolases, suggesting potential applications in managing metabolic disorders or inflammation-related conditions. Additionally, preliminary pharmacokinetic studies indicate that oral administration results in reasonable bioavailability and tissue distribution, which are critical factors for therapeutic success.
The synthesis of 1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid itself presents an interesting challenge for synthetic chemists. Traditional methods involve multi-step sequences starting from readily available precursors such as benzaldehyde or pyrrole derivatives. Advances in catalytic techniques have enabled more efficient routes to these intermediates, reducing reaction times and improving yields. For instance, transition-metal-catalyzed C–C bond-forming reactions have been successfully applied to construct the pyrrolidine ring system with high precision. Such innovations not only streamline synthetic processes but also open new avenues for structural diversification.
In conclusion,1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 67117-22-0) represents a valuable scaffold with significant potential in pharmaceutical research. Its unique structural features—combining a hydroxypyrrolidine core with a benzyl group and a carboxylic acid functionality—make it suitable for diverse applications ranging from drug discovery to material science applications beyond traditional medicine contexts . As research continues , further exploration into its derivatives promises exciting developments across multiple scientific disciplines .
67117-22-0 (1-benzyl-3-hydroxypyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)